1pchem a2bchem aaron abcr Acmec aksc aladdin alfa apolloscientific enaminestore fluorochem labchem lifechemical oakwoodchemical scbt sigmaaldrich TCI trc 安耐吉 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 研峰科技 源叶

*4x1L *4x4L 0.05g 0.1g 0.25g 0.5g 022932 041465 041842 043848 1 l 1.2ml 1.61lx6 10 l 100 ml 100g 100l 100ml 100ml(玻瓶) 10g 10l 10lt 10ML 165kg 18l 190L 1ea 1g 1KG 1l 1lt 1lX6 1ml 2,5 l 2.52,5 l 2.5g 2.5l 2.5lt 200l 20KG 25 l 250 ml 2500ml 250g 250ml 25g 25l 25lt 25L-镀锌铁桶 25mg 25ml 2l 2ml 3 amp 3.23x1.2ml 3amp 3l 3X1.2ML 4 l 4.1004x100 ml 4.44lx4 4.44x4l 4kg 4L 4l(塑桶) 4LX4 4x100 mL 4x4l 500 ml 500g 500l 500mg 500ml 500ml(玻瓶) 50g 5g 5l 5ml 6.16x1 l 6.16x1l 6l 6x1 L 6X1L 8.5008x500 ml 8x500 mL A19902

≥99.9% >99.5% >99.5% (GC) >99.5%(GC) ≥98% ≥99% ≥99%(GC) ≥99%, FG ≥99.5% ≥99.5%(GC) ≥99.8%(GC) ≥99.8%(GC)（标准试剂） ≥99.9% ≥99.9%(GC) ≥99.9%,HPLC/ACS级（4L包装，4瓶整箱订购，6箱及以上起订，可以与安庆库房溶剂拼单） 10 mg/mL in Water 1000μg/ml,in Purge and Trap Methanol 93% 95% 95%+ 98% 98.5% 99% 99% min 99%（分子筛、 Water≤50 ppm） 99%, SpcDry, Water≤50 ppm (by K.F.), SpcSeal 99%, SpcDry, with molecular sieves, Water≤50 ppm (by K.F.), SpcSeal 99%,ExtraDry,withmolecularsieves,Water≤50ppm(byK.F.),EnergySeal 99%,Water≤50 ppm (by K.F.), MkSeal 99%,with molecular sieves, Water≤50 ppm (by K.F.), Acseal 99.0% 99.5% 99.5%(GC) 99.5+% 99.7% 99.8% 99.9% 99.90% 99.99% 99+% ACS ACS, ≥99.5% AR AR,99.0% EMPLURA for analysis EMSURE for HPLC, ≥99.5% for HPLC, 99.5% for liquid chromatography LiChrosolv natural, ≥98%, FG Standard for GC,≥99.8%(GC) 分析标准品 农残级 色谱级, ≥99.9% 无水级,99.7% 用于光谱学 正丙醇标准溶液 ,1000μg/ml,in Methanol